Cas no 932459-74-0 (N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 932459-74-0
• MF: C₂₀H₂₁N₃OS
• MW: 351.46524310112
• CID: 6171083
• PubChem ID: 18569087
• Update Time: 2025-10-29

N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• SR-01000911097-1
• N-(4-ethylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• 932459-74-0
• N-(4-ethylphenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• AKOS001949626
• F2223-0015
• SR-01000911097
• N-(4-ethylphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• Inchi： 1S/C20H21N3OS/c1-3-15-9-11-17(12-10-15)22-19(24)14-25-20-21-13-18(23(20)2)16-7-5-4-6-8-16/h4-13H,3,14H2,1-2H3,(H,22,24)
• InChI Key： YLGDRDMBRJOYSQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CC)=O)C1=NC=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 351.14053348g/mol
• Monoisotopic Mass: 351.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.2Ų

Additional information on N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Research Brief on N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS: 932459-74-0)

Recent studies on the compound N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS: 932459-74-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-thioacetamide scaffold, has garnered attention due to its promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammatory and oncogenic processes.

The primary objective of recent research has been to elucidate the mechanistic underpinnings of this compound's activity. Investigations have focused on its interaction with specific protein targets, such as kinases and proteases, which play critical roles in cellular signaling and disease progression. Advanced computational modeling and high-throughput screening techniques have been employed to map the binding affinity and selectivity of 932459-74-0, revealing its potential as a selective inhibitor for certain disease-associated enzymes.

Experimental studies utilizing in vitro and in vivo models have demonstrated the compound's efficacy in reducing inflammatory markers and inhibiting tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 932459-74-0 significantly suppressed the activity of NF-κB, a transcription factor implicated in chronic inflammation and cancer. These findings suggest that the compound could serve as a lead candidate for developing new anti-inflammatory and anti-cancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 932459-74-0. Current research is exploring structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, N-(4-ethylphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide represents a compelling area of research with significant therapeutic potential. Continued investigation into its mechanisms of action and optimization of its chemical properties will be critical for translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds in the chemical biology and pharmaceutical sectors.